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Compound of Interest

Compound Name:
1-(Ethylamino)-3-

(dimethylamino)propane

Cat. No.: B092018 Get Quote

An In-depth Technical Guide to 1-(Ethylamino)-3-(dimethylamino)propane

This technical guide provides comprehensive information on 1-(Ethylamino)-3-
(dimethylamino)propane, targeting researchers, scientists, and professionals in drug

development. It covers the compound's chemical identity, physical properties, safety

information, and potential applications, presenting data in a structured and accessible format.

Chemical Identity and Properties
1-(Ethylamino)-3-(dimethylamino)propane is a diamine compound with the chemical formula

C7H18N2.[1] Its structure features a propane backbone with an ethylamino group at one

terminus and a dimethylamino group at the other.

Molecular Structure Diagram

Caption: 2D structure of 1-(Ethylamino)-3-(dimethylamino)propane.

Quantitative Data Summary
The key chemical and physical properties are summarized in the table below for quick

reference.
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Property Value Source

CAS Number 19475-27-5 [1]

Molecular Formula C7H18N2 [1]

Molecular Weight 130.23 g/mol [1]

Purity >98.00% (Typical) [1]

Safety and Handling
While a specific safety data sheet (SDS) for 1-(Ethylamino)-3-(dimethylamino)propane was

not available, data from structurally similar aliphatic amines suggest that appropriate

precautions should be taken. The following information is based on general safety protocols for

compounds in this class.
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Hazard Category Precautionary Statement

Skin Contact

Causes skin irritation/burns. Wear protective

gloves and clothing.[2][3] In case of contact,

immediately rinse skin with water/shower.[2][3]

Eye Contact

Causes serious eye damage. Wear eye/face

protection.[2][3] If in eyes, rinse cautiously with

water for several minutes.[2][3]

Inhalation

May cause respiratory irritation. Do not breathe

dust/fume/gas/mist/vapors/spray.[2][3] Use only

outdoors or in a well-ventilated area.[2][3]

Ingestion

Harmful if swallowed. Do not eat, drink or smoke

when using this product.[2][4] If swallowed, rinse

mouth but do NOT induce vomiting.[2][3]

Flammability

May be a flammable liquid and vapor. Keep

away from heat, sparks, open flames, and hot

surfaces.[2]

Storage
Store locked up in a well-ventilated place.[2][3]

Keep container tightly closed.[2][3]

Disposal
Dispose of contents/container to an approved

waste disposal plant.[2][3]

Experimental Protocols
Detailed experimental protocols for the synthesis of 1-(Ethylamino)-3-
(dimethylamino)propane are not readily available in the public domain. However, a general

approach for the synthesis of similar unsymmetrical diamines involves the alkylation of a

primary or secondary amine.

General Synthetic Approach: Reductive Amination
A plausible synthetic route for this compound is the reductive amination of an appropriate

aldehyde or ketone with the corresponding amine, followed by purification.
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Illustrative Reaction Scheme: N,N-dimethyl-3-aminopropanal + Ethylamine → [Intermediate

Imine] --(Reduction)--> 1-(Ethylamino)-3-(dimethylamino)propane

General Procedure:

Reaction Setup: A solution of the starting amine (e.g., N,N-dimethyl-1,3-propanediamine) is

prepared in a suitable solvent such as methylene chloride in a three-necked flask equipped

with a mechanical stirrer and an addition funnel.[5] The flask is cooled in an ice bath.[5]

Addition of Reagent: The second reactant (e.g., an ethylating agent like ethyl isocyanate or

an aldehyde for reductive amination) is dissolved in the same solvent and added slowly to

the cooled amine solution while stirring vigorously.[5]

Reaction and Workup: The reaction mixture is stirred for a specified period, allowing it to

reach room temperature.[6] After the reaction is complete, an aqueous workup is performed.

The organic phase is separated, and the aqueous phase is extracted multiple times with the

solvent.[5][6]

Purification: The combined organic extracts are dried over an anhydrous drying agent (e.g.,

magnesium sulfate or sodium sulfate).[5][6] The solvent is then removed under reduced

pressure, and the resulting crude product is purified, typically by distillation under reduced

pressure, to yield the final compound.[5]

Applications in Research and Drug Development
Diamine structures like 1-(Ethylamino)-3-(dimethylamino)propane are valuable building

blocks in medicinal chemistry and materials science. The two amine groups offer sites for

further chemical modification, making them useful as linkers or scaffolds in the synthesis of

more complex molecules with potential therapeutic activity. For instance, related 1-phenyl-3-

dimethylamino-propane derivatives have been investigated for their analgesic properties.[7]

The presence of a tertiary amine and a secondary amine provides differential reactivity and

allows for the construction of compounds that can interact with biological targets such as

transporters or receptors. Analogues of citalopram, which feature a 1-(3-(dimethylamino)propyl)

side chain, have been synthesized to probe the serotonin transporter (SERT) binding sites.[8]
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Conceptual Workflow in Drug Discovery
The diagram below illustrates a conceptual workflow for how a compound like 1-
(Ethylamino)-3-(dimethylamino)propane could be utilized as a starting scaffold in a drug

discovery program.
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Caption: Role of a chemical scaffold in a typical drug discovery pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092018#cas-number-and-molecular-structure-of-1-
ethylamino-3-dimethylamino-propane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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